Cas no 2680827-99-8 (2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid)

• Product Name: 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid
• CAS No: 2680827-99-8
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 5636283
• PubChem ID: 165941052
• Update Time: 2025-05-30

2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283103
• 2680827-99-8
• 2-{8-[(prop-2-en-1-yloxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonan-6-yl}acetic acid
• 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid

• Inchi： 1S/C13H19NO5/c1-2-6-18-12(17)14-8-10(7-11(15)16)19-13(9-14)4-3-5-13/h2,10H,1,3-9H2,(H,15,16)
• InChI Key： JSBBAOPXCPKCLQ-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CN(C(=O)OCC=C)CC21CCC2

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid

Introduction to 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid (CAS No: 2680827-99-8) and Its Emerging Applications in Chemical Biology

2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid, identified by its CAS number 2680827-99-8, is a structurally complex compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functional groups. This molecule, featuring a spirocyclic oxazoline core linked to an acetic acid moiety, represents a promising scaffold for the development of novel bioactive agents. The presence of a propenyl ether group and an acyl carbonyl moiety further enhances its potential as a pharmacophore, making it a subject of intense research interest.

The spirocyclic structure of 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid contributes to its rigidity, which can be advantageous in binding to biological targets with high specificity. This structural motif has been explored in various drug discovery campaigns due to its ability to mimic natural products and peptides while maintaining synthetic accessibility. The oxazoline ring, in particular, is known for its versatility in forming hydrogen bonds and hydrophobic interactions, which are critical for molecular recognition processes.

In recent years, the development of spirocyclic compounds has seen remarkable advancements, particularly in the context of enzyme inhibition and receptor binding studies. The acetic acid side chain in 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-yl}acetic acid provides a carboxylate group that can engage in ionic interactions with biological targets, further enhancing its binding affinity. This compound has been investigated as a potential inhibitor of various enzymes implicated in metabolic pathways and signal transduction cascades.

One of the most compelling aspects of 2-{8-(prop-2-en-1-yloxy)carbonyl-5-oxa-8-azaspiro3.5nonan-6-y}acetic acid is its potential application in the development of protease inhibitors. Proteases play a crucial role in numerous physiological processes, and their dysregulation is associated with several diseases, including cancer and inflammation. The spirocyclic core of this compound can be tailored to interact with specific protease active sites, thereby modulating their activity. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory effects on serine proteases, making them valuable candidates for further medicinal chemistry optimization.

The propenyl ether group in the molecular structure of 2680827-99-8 adds another layer of complexity and functionality. This moiety can participate in various chemical reactions, including nucleophilic additions and eliminations, which are useful for further derivatization and lead optimization. Additionally, the presence of an acyl carbonyl group provides a site for amide bond formation, enabling the creation of peptidomimetics and other bioconjugates.

Recent advancements in computational chemistry have enabled the rapid design and screening of novel spirocyclic compounds like 2-{8-(propenyl-oxy)carbonyl}-5-hydroxymethylpyrrolidinone derivatives, which share structural similarities with 2680827 -99 - 8. These computational approaches have accelerated the discovery process by allowing researchers to predict binding affinities and optimize molecular properties before experimental synthesis. Such high-throughput virtual screening methods have been particularly effective in identifying lead compounds for further experimental validation.

The synthesis of 2680827 -99 - 8 involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include ring-closing metathesis to form the spirocyclic core, followed by functional group interconversions to introduce the propenyl ether and acyl carbonyl moieties. These synthetic strategies not only showcase the versatility of modern organic chemistry but also provide valuable insights into how complex natural product-like scaffolds can be accessed through rational design.

In conclusion, 2-{8-(propenyl-oxy)carbonyl}-5-hydroxymethylpyrrolidinone derivatives, exemplified by 2680827 -99 - 8, represent a class of intriguing compounds with significant potential in drug discovery and chemical biology. Their unique structural features, combined with their ability to interact with biological targets in meaningful ways, make them valuable tools for understanding disease mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for these molecules, their importance in advancing our understanding of biological processes is likely to grow.